Cas no 1187-80-0 (3-Hexen-2-one, 3-methyl-)
3-Hexen-2-one, 3-methyl- structure
Product Name:3-Hexen-2-one, 3-methyl-
CAS No:1187-80-0
MF:C7H12O
MW:112.169582366943
CID:97217
Update Time:2024-01-24
3-Hexen-2-one, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexen-2-one, 3-methyl-
- 3-methylhex-3-en-2-one
-
- Inchi: 1S/C7H12O/c1-4-5-6(2)7(3)8/h5H,4H2,1-3H3/b6-5+
- InChI Key: VUMOHCHGPYCDSV-AATRIKPKSA-N
- SMILES: CC(=O)/C(/C)=C/CC
Computed Properties
- Exact Mass: 112.08886
Experimental Properties
- PSA: 17.07
3-Hexen-2-one, 3-methyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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